2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2,5-dimethoxyphenyl)acetamide

• Molecular Formula: C23H22Cl2N2O5S
• Molecular Weight: 509.4 g/mol
• IUPAC Name: 2-[benzenesulfonyl-[(2,4-dichlorophenyl)methyl]amino]-N-(2,5-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C23H22Cl2N2O5S/c1-31-18-10-11-22(32-2)21(13-18)26-23(28)15-27(14-16-8-9-17(24)12-20(16)25)33(29,30)19-6-4-3-5-7-19/h3-13H,14-15H2,1-2H3,(H,26,28)
• InChI Key: PCBFJDXOPKOQRD-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)OC)NC(=O)CN(CC2=C(C=C(C=C2)Cl)Cl)S(=O)(=O)C3=CC=CC=C3

Description

2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2,5-dimethoxyphenyl)acetamide, also known as DPCPX, is a selective antagonist of the adenosine A1 receptor. It was first synthesized in 1985 by the chemist Edward H. Kerns and his team at the Upjohn Company. Since then, DPCPX has been widely used in scientific research to investigate the role of adenosine A1 receptors in various physiological processes.

Mechanism of Action

2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2,5-dimethoxyphenyl)acetamide selectively binds to and blocks the adenosine A1 receptor, which is a G protein-coupled receptor that is widely distributed in the brain and peripheral tissues. By blocking the activation of this receptor, 2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2,5-dimethoxyphenyl)acetamide can modulate various physiological processes that are regulated by adenosine, such as neurotransmitter release, ion channel activity, and second messenger signaling.
Biochemical and Physiological Effects:
2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2,5-dimethoxyphenyl)acetamide has been shown to have a range of biochemical and physiological effects, depending on the tissue and cell type being studied. For example, in the brain, 2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2,5-dimethoxyphenyl)acetamide can increase the release of dopamine and acetylcholine, which are neurotransmitters that are involved in reward and cognitive function. In the heart, 2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2,5-dimethoxyphenyl)acetamide can reduce the rate and force of contraction, which can have implications for cardiovascular function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2,5-dimethoxyphenyl)acetamide in lab experiments is its selectivity for the adenosine A1 receptor, which allows researchers to specifically investigate the role of this receptor in various physiological processes. However, one limitation of using 2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2,5-dimethoxyphenyl)acetamide is its potential off-target effects, which can complicate data interpretation. Additionally, 2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2,5-dimethoxyphenyl)acetamide has a relatively short half-life, which can make it difficult to maintain a consistent level of receptor blockade over time.

Future Directions

There are several future directions for research involving 2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2,5-dimethoxyphenyl)acetamide. One area of interest is the role of adenosine A1 receptors in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another area of interest is the potential therapeutic applications of adenosine A1 receptor antagonists, such as 2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2,5-dimethoxyphenyl)acetamide, in the treatment of cardiovascular disease and cancer. Finally, there is ongoing research into the development of more selective and potent adenosine A1 receptor antagonists, which could have important implications for future drug development.

Synthesis Methods

The synthesis of 2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2,5-dimethoxyphenyl)acetamide involves several steps, starting from the reaction of 2,4-dichlorobenzyl chloride with phenylsulfonyl chloride to form 2,4-dichlorobenzyl phenylsulfone. This compound is then reacted with 2,5-dimethoxyaniline to form 2,5-dimethoxy-N-(2,4-dichlorobenzyl)aniline. Finally, this intermediate is reacted with acetic anhydride to yield 2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2,5-dimethoxyphenyl)acetamide.

Scientific Research Applications

2-[(2,4-dichlorobenzyl)(phenylsulfonyl)amino]-N-(2,5-dimethoxyphenyl)acetamide is primarily used in scientific research to investigate the role of adenosine A1 receptors in various physiological processes, such as sleep regulation, cardiovascular function, and neuronal signaling. It has also been used to study the effects of caffeine, which is a non-selective antagonist of adenosine receptors.